Hexanoic acid, 6-[(4-aminophenyl)thio]-, methyl ester

• CAS No.: 125173-94-6
• Molecular Formula: C13H19NO2S
• Molecular Weight: 253.36 g/mol
• IUPAC Name: methyl 6-(4-aminophenyl)sulfanylhexanoate
• InChI: InChI=1S/C13H19NO2S/c1-16-13(15)5-3-2-4-10-17-12-8-6-11(14)7-9-12/h6-9H,2-5,10,14H2,1H3
• InChI Key: OTHDQEBEDGNRIF-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCCCCSC1=CC=C(C=C1)N

Description

Hexanoic acid, 6-[(4-aminophenyl)thio]-, methyl ester is a useful research compound. Its molecular formula is C13H19NO2S and its molecular weight is 253.36 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 4-aminothiophenol (2.4 g, 18.9 mmol) in methanol (10 mL) was added triethylamine (2.70 mL, 19.2 mmol). A solution of 6-bromohexanoic acid methyl ester (3.0 g, 18.9 mmol) and tert-butylammonium iodide (350 mg, 0.95 mmol) in methanol (5 mL) was added. The mixture was stirred at room temperature for 16 hours and then concentrated under reduced pressure. The residue was taken up in ethyl acetate (100 mL) and water (100 mL). The organic layer was washed with saturated aqueous sodium hydrogen carbonate (100 mL), distilled water (100 mL) and brine (100 mL), dried over anhydrous MgSO4, filtered and concentrated under reduced pressure to give a yellow oil that was purified by flash chromatography (2:8 to 1:1 ethyl acetate:40-60° C. petroleum ether) to give the title compound (3.0 g, 62%) as a colourless oil.